N-(2-chlorobenzyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[4,6-dimethyl-3-(4-methylphenyl)sulfonyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-15-8-10-19(11-9-15)31(29,30)22-16(2)12-17(3)26(23(22)28)14-21(27)25-13-18-6-4-5-7-20(18)24/h4-12H,13-14H2,1-3H3,(H,25,27)
• InChI Key: DEURDDVTQFQSQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(N(C2=O)CC(=O)NCC3=CC=CC=C3Cl)C)C
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

N-(2-chlorobenzyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "CD-2" and is known for its unique properties that make it useful for a variety of research purposes. In

Scientific Research Applications

New Pharmaceutical Compounds

• Innovative salts and solvates of related compounds have been explored for use in pharmaceutical compositions, showcasing potential therapeutic applications (ジュリアン・ジョヴァンニーニ, ボー−イェラン・ヨセフソン, 2005).

Potential Pesticides

• N-derivatives of related compounds characterized by X-ray powder diffraction have shown promise as potential pesticides (E. Olszewska, B. Tarasiuk, S. Pikus, 2011).

Antimicrobial Nano-Materials

• Antimicrobial activities against pathogenic bacteria and Candida species were found in N-(benzothiazol-2-yl)-2-(piperidin-1-yl)acetamide derivatives, highlighting the impact of certain substituents on antimicrobial efficacy (B. Mokhtari, K. Pourabdollah, 2013).

Material Science and Chemistry

• Studies on orthometallated amidine complexes of palladium, platinum, and nickel(II) have led to insights into the formation of complexes and their potential applications in catalysis and material science (J. Barker, N. D. Cameron, M. Kilner, M. M. Mahmoud, S. Wallwork, 1991).

Nootropic Agents

• A nootropic agent, closely related to the compound , demonstrated potential for cognitive enhancement, as evidenced by a developed chromatographic method for its determination in human serum and urine, underscoring its pharmacokinetic properties (Y. Fujimaki, K. Sudo, H. Tachizawa, 1988).